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Compound of Interest

Compound Name: 5'-O-DMT-N4-Ac-dC

Cat. No.: B025089 Get Quote

Essential Safety and Handling Guide for 5'-O-
DMT-N4-Ac-dC
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5'-
O-DMT-N4-Ac-dC, a modified deoxynucleoside used in the synthesis of DNA and RNA.

Adherence to these procedures is essential to ensure personal safety and minimize

environmental impact.

I. Hazard Identification and Personal Protective
Equipment (PPE)
5'-O-DMT-N4-Ac-dC is classified with acute oral toxicity and is very toxic to aquatic life with

long-lasting effects.[1] Therefore, stringent safety measures are required during handling.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Level Equipment Specifications & Rationale

Primary Containment Chemical Fume Hood

All handling of powdered 5'-O-

DMT-N4-Ac-dC must be

conducted within a certified

chemical fume hood to prevent

inhalation of dust.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

clothing and skin from potential

contamination.

Hand Protection Disposable Nitrile Gloves

Wear disposable nitrile gloves

to prevent skin contact. Gloves

should be changed

immediately if contaminated.

Eye Protection Safety Goggles

Safety goggles are mandatory

to protect the eyes from any

potential splashes or airborne

particles.

II. Step-by-Step Handling and Operational Plan
A. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials.

The product is typically stored as a powder at -20°C for long-term stability (up to 3 years).

B. Preparation and Handling of Powder:

All manipulations of the powdered form of 5'-O-DMT-N4-Ac-dC must be performed in a

designated area within a chemical fume hood to avoid inhalation of fine particles.
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Use a spatula or other appropriate tool to handle the powder. Avoid creating dust.

For weighing, use an analytical balance inside the fume hood or in a powder weighing

station.

C. Solution Preparation:

When preparing solutions, slowly add the solvent to the powder to minimize dust generation.

Ensure the chosen solvent is compatible with the experimental procedure and subsequent

disposal methods.

D. Spill Response:

In case of a small spill, carefully clean the area using appropriate absorbent materials.

Wear the prescribed PPE during the cleanup process.

Collect the spilled material and any contaminated cleaning materials in a sealed container for

proper disposal.

III. Disposal Plan
The primary concern for the disposal of 5'-O-DMT-N4-Ac-dC is its high toxicity to aquatic life.

[1] Therefore, it must not be disposed of down the drain or in regular trash.

Table 2: Disposal Guidelines
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Waste Type Disposal Procedure

Unused/Surplus Solid Compound

Collect in a clearly labeled, sealed container.

Dispose of as hazardous chemical waste

through your institution's environmental health

and safety (EHS) office.

Contaminated Labware (e.g., pipette tips, tubes)

Place in a designated, sealed hazardous waste

container. Arrange for pickup and disposal by

your institution's EHS office.

Aqueous Waste Solutions

Collect all aqueous waste containing 5'-O-DMT-

N4-Ac-dC in a labeled, sealed container. Do not

pour down the sink. Dispose of as hazardous

chemical waste.

Empty Containers

Rinse the container three times with a suitable

solvent. Collect the rinsate as hazardous waste.

The defaced, triple-rinsed container can then be

disposed of in the regular trash.

IV. Logical Workflow for Handling 5'-O-DMT-N4-Ac-
dC
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Caption: Safe handling workflow for 5'-O-DMT-N4-Ac-dC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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